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Compound of Interest

Compound Name: cis-3-Hexenyl lactate

Cat. No.: B1587963

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and potential biological relevance of cis-3-Hexenyl lactate. The information is tailored for
researchers, scientists, and professionals involved in drug development and related fields.

Commercial Availability and Suppliers

cis-3-Hexenyl lactate is commercially available from a variety of suppliers, primarily catering
to the flavor, fragrance, and chemical research industries. The compound is valued for its
green, fruity, and creamy aroma profile. For research and development purposes, it is crucial to
consider the purity, quantity, and available technical documentation when selecting a supplier.
Below is a summary of notable suppliers and their typical product specifications.
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Supplier

Purity

Available
Quantities

Notes

Sigma-Aldrich (Merck)

>97% (natural), 298%

19g,100g,5004,1kg

Offers both natural
and synthetic grades.

Provides basic

(synthetic) ) ]
physical and chemical
properties.

Provides FEMA
number and other
, _ _ 1 kg, 5 kg, 10 kg, 50 _ _
Vigon International Varies regulatory information.

kg

Safety data sheets are

available.

Sinofi Ingredients

Food Grade (FCC,
GC Content =98.0%)

Bulk quantities

A bulk manufacturer
and supplier based in
China.[1]

Premium-grade for

Offers global
distribution and

Chemical Bull Bulk volumes ]
flavor and fragrance supporting
documents.[2]
As per buyer Manufacturer,
HERBOCHEM ) ) )
98% requirement (Min. 100  exporter, and supplier
INDUSTRIES ) )
kg) based in India.[3]
Manufacturer and
supplier in China.
ODOWELL >98% Inquire for details Provides some
chemical properties.
[4]
Provides basic
Santa Cruz ) ) ] ]
) For research use only Inquire for details molecular information.
Biotechnology

[5]

Pricing Information:
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Pricing for cis-3-Hexenyl lactate can vary significantly based on the supplier, grade (natural

vs. synthetic), purity, and order volume. As of late 2025, indicative pricing from some suppliers

is as follows:
Supplier Quantity Price (USD)
Vigon International 1 kg $1,001.00
Vigon International 5 kg $876.00/kg
Vigon International 10 kg $856.00/kg
Vigon International 50 kg $850.00/kg
Sigma-Aldrich (Natural) 100 g $176.00
Sigma-Aldrich (Natural) 500 g $682.00
Sigma-Aldrich (Natural) 1 kg $1,240.00

Note: Prices are subject to change and should be confirmed with the supplier.

Physicochemical and Regulatory Data

Property Value Reference
CAS Number 61931-81-5 [5][6]
FEMA Number 3690 [6]
Molecular Formula CoH1603 [5]
Molecular Weight 172.22 g/mol [5]

Boiling Point 71°Cat 0.7 mm Hg [4]

Density ~0.982 g/mL at 25 °C [4]

Refractive Index

~1.446 at 20 °C

[4]

Regulatory Status

Generally Recognized as Safe
(GRAS) by FEMA

[1]
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Experimental Protocols

While the industrial production of cis-3-Hexenyl lactate is often a proprietary process, a
common and efficient method for its synthesis, particularly for research applications, is through
lipase-catalyzed esterification. This chemoenzymatic approach offers high selectivity and
milder reaction conditions compared to traditional chemical synthesis.

Lipase-Catalyzed Synthesis of cis-3-Hexenyl lactate

This protocol is a representative method based on published procedures for lipase-catalyzed
esterification of alcohols.

Materials:

e cis-3-Hexenol (298%)

e Lactic acid (=85%)

e Immobilized lipase (e.g., Novozym 435 from Candida antarctica lipase B)
e Anhydrous organic solvent (e.g., n-hexane or toluene)
o Molecular sieves (3A, activated)

e Sodium bicarbonate (5% w/v aqueous solution)

e Anhydrous sodium sulfate

» Rotary evaporator

o Magnetic stirrer with heating plate

» Reaction vessel with a condenser

Procedure:

o Reactant Preparation: In a clean, dry reaction vessel, dissolve equimolar amounts of cis-3-
Hexenol and lactic acid in the chosen anhydrous organic solvent (e.g., a 0.5 M solution).
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o Water Removal: Add activated molecular sieves (approximately 10% of the total reaction
volume by weight) to the mixture to remove any residual water and the water produced
during the esterification, which can inhibit the enzyme and shift the equilibrium towards the
reactants.

o Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme
loading is 1-5% (w/w) of the total substrate weight.

o Reaction: Stir the mixture at a constant temperature, typically between 40-60°C. The reaction
progress can be monitored by taking small aliquots over time and analyzing them by gas
chromatography (GC).

e Reaction Quenching and Enzyme Recovery: Once the reaction has reached the desired
conversion, stop the stirring and filter the reaction mixture to recover the immobilized lipase.
The enzyme can often be washed with fresh solvent and reused.

o Work-up: Transfer the filtrate to a separatory funnel. Wash the organic phase sequentially
with a 5% sodium bicarbonate solution to remove unreacted lactic acid, followed by distilled
water until the aqueous layer is neutral.

e Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude cis-3-Hexenyl lactate can be further purified by vacuum distillation or
column chromatography on silica gel to achieve high purity.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard method for the analysis of volatile compounds like cis-3-Hexenyl lactate,
allowing for both qualitative and quantitative assessment.

Instrumentation:
o Gas chromatograph coupled to a mass spectrometer with an electron ionization (EIl) source.

Typical GC Conditions:
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e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, or
equivalent), 30 m x 0.25 mm ID x 0.25 pum film thickness.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Injector Temperature: 250°C.
e Oven Temperature Program:
o Initial temperature: 50°C, hold for 2 minutes.
o Ramp: Increase at 5-10°C/min to 250°C.
o Final hold: 5-10 minutes at 250°C.
« Injection Mode: Split or splitless, depending on the sample concentration.
Typical MS Conditions:
e lon Source Temperature: 230°C.
 lonization Energy: 70 eV.
e Mass Range: m/z 40-400.
e Scan Mode: Full scan.
Data Analysis:

« Identification of cis-3-Hexenyl lactate is achieved by comparing the retention time and the
mass spectrum of the analyte with that of a known standard or by matching the mass
spectrum with a library database (e.g., NIST).

Potential Biological Relevance and Signaling
Pathways

While cis-3-Hexenyl lactate is primarily used in the flavor and fragrance industry, there is a
growing interest in the biological activities of lactate and its derivatives. One supplier has noted
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"promising therapeutic attributes with regards to the treatment of neurodegenerative conditions”
for cis-3-Hexenyl lactate, although peer-reviewed scientific literature to substantiate this
specific claim is currently lacking.

However, a substantial body of research highlights the emerging role of lactate as a signaling
molecule in the central nervous system (CNS), with significant implications for neuroprotection.
Lactate is no longer considered merely a metabolic waste product but is now recognized as an
important energy substrate for neurons and a key player in astrocyte-neuron communication.

Lactate-Mediated Neuroprotective Signaling Pathway

Recent studies have elucidated a signaling cascade through which lactate can protect neurons
from excitotoxicity, a common mechanism of neuronal damage in neurodegenerative diseases
and ischemic events. This pathway involves the generation of ATP from lactate, which then
acts as an extracellular signaling molecule.

Extracellular Space
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Figure 1. A simplified diagram of a lactate-mediated neuroprotective signaling pathway.
Pathway Description:

» Uptake: Extracellular lactate is transported into neurons via monocarboxylate transporters
(MCTs).
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o Metabolism: Inside the neuron, lactate is converted to pyruvate by lactate dehydrogenase
(LDH). Pyruvate then enters the mitochondria and is utilized in the tricarboxylic acid (TCA)
cycle and oxidative phosphorylation to generate ATP.

o ATP Release: The increased intracellular ATP is released into the extracellular space through
pannexin channels.

o Purinergic Signaling: Extracellular ATP acts as a signaling molecule by activating P2Y
purinergic receptors on the neuronal surface.

o Downstream Cascade: Activation of P2Y receptors triggers downstream signaling cascades,
including the PI3K/Akt pathway.

o Neuroprotection: This signaling cascade leads to the opening of ATP-sensitive potassium
(KATP) channels, resulting in neuronal hyperpolarization. This hyperpolarization makes the
neuron less excitable and therefore more resistant to excitotoxic insults, ultimately leading to
neuroprotection.

The potential relevance of cis-3-Hexenyl lactate to this pathway lies in its potential to be
hydrolyzed in vivo to release lactate and cis-3-hexenol. The lipophilic nature of the ester may
facilitate its transport across the blood-brain barrier, potentially acting as a pro-drug for lactate
delivery to the CNS. However, this is a hypothesis that requires experimental validation. The
biological effects of the cis-3-hexenol moiety would also need to be investigated.

Conclusion

cis-3-Hexenyl lactate is a readily available fine chemical with well-established applications in
the flavor and fragrance industries. For researchers in drug development, its potential as a
lactate pro-drug for CNS applications presents an intriguing, albeit underexplored, avenue of
investigation. The provided technical information and experimental protocols offer a starting
point for further research into the synthesis, analysis, and potential therapeutic applications of
this compound. Future studies are needed to elucidate the specific biological activities of cis-3-
Hexenyl lactate and to validate its potential role in neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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